Dihydrofluorescein diacetate

Specification

• CAS No.: 35340-49-9
• Molecular Formula: C₂₄H₁₈O₇
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-(3,6-diacetyloxy-9H-xanthen-9-yl)benzoic acid
• Standard InChI: InChI=1S/C24H18O7/c1-13(25)29-15-7-9-19-21(11-15)31-22-12-16(30-14(2)26)8-10-20(22)23(19)17-5-3-4-6-18(17)24(27)28/h3-12,23H,1-2H3,(H,27,28)
• Standard InChI Key: YKSJJXGQHSESKB-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(C3=C(O2)C=C(C=C3)OC(=O)C)C4=CC=CC=C4C(=O)O

Introduction

Dihydrofluorescein diacetate is a chemical compound used primarily as a fluorescent probe for detecting intracellular oxidants. It is a synthetic chemical with high purity, typically above 97% as determined by NMR (Nuclear Magnetic Resonance) spectroscopy. The compound is known for its ability to be hydrolyzed by cellular esterases into dihydrofluorescein, which is then oxidized to fluorescein, primarily by hydrogen peroxide (H2O2).

Applications in Research

Dihydrofluorescein diacetate is utilized in various research applications, particularly in the field of oxidative stress detection. It is noted for its ability to achieve higher intracellular concentrations compared to other redox sensors like dihydrorhodamine 123. This property makes it an effective tool for studying intracellular oxidant formation, especially during conditions of oxidative stress.

Research Findings

Research has shown that dihydrofluorescein diacetate can detect intracellular oxidants more effectively than some other probes under specific conditions. For instance, it demonstrated fluorescence in linear structures consistent with mitochondria during reoxygenation of anoxic endothelium, which was not observed with other probes like DCFH2-DA.

Reactivity and Sensitivity

Dihydrofluorescein diacetate reacts with a broad range of oxidizing species, including hydrogen peroxide, superoxide, peroxynitrite, and nitric oxide. This broad reactivity makes it useful for detecting general oxidative stress within cells.

Handling and Storage

For optimal use, dihydrofluorescein diacetate should be stored at -20°C for long-term preservation and at +4°C for short-term storage. It should be protected from light and moisture to maintain stability.